N-(2-methoxyethyl)-4-[(methylsulfonyl)amino]benzamide

• IUPAC Name: 4-(methanesulfonamido)-N-(2-methoxyethyl)benzamide
• InChI: InChI=1S/C11H16N2O4S/c1-17-8-7-12-11(14)9-3-5-10(6-4-9)13-18(2,15)16/h3-6,13H,7-8H2,1-2H3,(H,12,14)
• InChI Key: QFSQQVBPDSNEFX-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)C1=CC=C(C=C1)NS(=O)(=O)C
• Molecular Formula: C11H16N2O4S
• Molecular Weight: 272.32 g/mol

Description

N-(2-methoxyethyl)-4-[(methylsulfonyl)amino]benzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is also known as BAY 43-9006 or sorafenib, and it is a multi-targeted kinase inhibitor that has been used in the treatment of several types of cancer. In

Mechanism of Action

N-(2-methoxyethyl)-4-[(methylsulfonyl)amino]benzamide inhibits several tyrosine kinases, including VEGFR-2, PDGFR-β, and Raf-1. This inhibition leads to the inhibition of angiogenesis and tumor cell proliferation. Sorafenib also inhibits the MAPK/ERK pathway, which is involved in tumor cell survival and proliferation. Additionally, sorafenib has been shown to induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
N-(2-methoxyethyl)-4-[(methylsulfonyl)amino]benzamide has been shown to have several biochemical and physiological effects. It inhibits angiogenesis, which is the formation of new blood vessels that supply nutrients to tumors. Sorafenib also inhibits tumor cell proliferation and induces apoptosis in cancer cells. Additionally, sorafenib has been shown to inhibit the growth of cancer stem cells, which are thought to be responsible for tumor recurrence and metastasis.

Advantages and Limitations for Lab Experiments

N-(2-methoxyethyl)-4-[(methylsulfonyl)amino]benzamide has several advantages for lab experiments. It is a well-characterized compound that has been extensively studied for its potential therapeutic applications. Sorafenib is also commercially available, making it easily accessible for lab experiments. However, sorafenib has several limitations as well. It is a multi-targeted kinase inhibitor, which makes it difficult to determine the specific mechanism of action in a particular experiment. Additionally, sorafenib has been shown to have off-target effects, which may complicate the interpretation of experimental results.

Future Directions

There are several future directions for the study of N-(2-methoxyethyl)-4-[(methylsulfonyl)amino]benzamide. One area of research is the development of new sorafenib analogs that have improved selectivity and potency. Another area of research is the identification of biomarkers that can predict the response to sorafenib treatment in cancer patients. Additionally, sorafenib has been shown to have immunomodulatory effects, and future research may explore the potential use of sorafenib in combination with immunotherapy for cancer treatment.

Scientific Research Applications

N-(2-methoxyethyl)-4-[(methylsulfonyl)amino]benzamide has been extensively studied for its potential therapeutic applications in cancer treatment. It is a multi-targeted kinase inhibitor that targets several signaling pathways involved in cancer cell proliferation, angiogenesis, and metastasis. Sorafenib has been approved by the US Food and Drug Administration (FDA) for the treatment of advanced renal cell carcinoma and hepatocellular carcinoma.